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hydrochloride

Cat. No.: B146563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,4-Dichlorophenylhydrazine
hydrochloride, a key reagent in synthetic organic chemistry. The document details its

chemical and physical properties, provides an experimental protocol for its synthesis, and

outlines its application in the synthesis of biologically active molecules, including pyrazole and

indole derivatives. Furthermore, this guide presents a logical workflow for the quality control of

the compound.

Chemical and Physical Properties
2,4-Dichlorophenylhydrazine hydrochloride, with the CAS number 5446-18-4, is a

substituted hydrazine derivative.[1] It is commonly available as an off-white to light brown

crystalline powder.[2] The hydrochloride salt form enhances its stability and solubility in polar

solvents.

Table 1: Chemical and Physical Properties of 2,4-Dichlorophenylhydrazine Hydrochloride
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Property Value Reference(s)

CAS Number 5446-18-4 [1]

Molecular Formula C₆H₇Cl₃N₂ [3]

Molecular Weight 213.49 g/mol [3]

Appearance
Off-white to light brown

crystalline powder
[2]

Melting Point 220-224 °C

Solubility Soluble in water [2]

SMILES Cl.NNc1ccc(Cl)cc1Cl

InChI

1S/C6H6Cl2N2.ClH/c7-4-1-2-

6(10-9)5(8)3-4;/h1-

3,10H,9H2;1H

Experimental Protocols
Synthesis of 2,4-Dichlorophenylhydrazine Hydrochloride
This protocol describes the synthesis of 2,4-Dichlorophenylhydrazine hydrochloride from

2,4-dichloroaniline. The reaction proceeds via a diazotization reaction followed by reduction.

Materials:

2,4-Dichloroaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Tin(II) Chloride (SnCl₂)

Water (H₂O)

Ice
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Procedure:[4]

Diazotization: Dissolve 2,4-dichloroaniline (1 equivalent) in a 6 M aqueous HCl solution. Cool

the mixture to -5 °C using an ice-salt bath. Slowly add a pre-cooled aqueous solution of

sodium nitrite (1.1 equivalents) dropwise, maintaining the temperature below 0 °C. Stir the

resulting mixture for 30 minutes.

Reduction: In a separate flask, dissolve tin(II) chloride (2.5 equivalents) in concentrated HCl.

Add this solution dropwise to the diazonium salt solution from the previous step, while

keeping the temperature below 5 °C.

Reaction Completion and Isolation: After the addition is complete, allow the reaction mixture

to warm to room temperature and stir for an additional hour. The product will precipitate out

of the solution.

Purification: Collect the precipitate by filtration. Wash the solid with a small amount of cold 6

M HCl followed by a cold water wash to remove any remaining impurities. Dry the product

under vacuum to yield 2,4-Dichlorophenylhydrazine hydrochloride.

Diagram 1: Synthesis Workflow of 2,4-Dichlorophenylhydrazine Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/synthesis/2-4-dichlorophenylhydrazine-hydrochloride.htm
https://www.benchchem.com/product/b146563?utm_src=pdf-body
https://www.benchchem.com/product/b146563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2,4-Dichloroaniline

Diazotization
- Dissolve in 6M HCl

- Cool to -5°C
- Add NaNO2 solution

Reduction
- Prepare SnCl2 in conc. HCl

- Add to diazonium salt solution

Reaction Completion
- Warm to room temperature

- Stir for 1 hour

Isolation
- Filter the precipitate

Purification
- Wash with cold 6M HCl
- Wash with cold water

Drying
- Dry under vacuum

End Product:
2,4-Dichlorophenylhydrazine HCl

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,4-Dichlorophenylhydrazine hydrochloride.

Applications in Drug Development
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2,4-Dichlorophenylhydrazine hydrochloride is a valuable building block in the synthesis of

various heterocyclic compounds with potential therapeutic applications.

Synthesis of Pyrazole Derivatives from Curcumin
2,4-Dichlorophenylhydrazine hydrochloride reacts with curcumin in the presence of a

suitable solvent and catalyst to yield pyrazole derivatives.[5] These derivatives have been

investigated for their biological activities, including potential anti-inflammatory and anticancer

properties.[6][7][8][9][10]

Diagram 2: Synthesis of Pyrazole Derivatives from Curcumin
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Biological Activity Screening
- Anti-inflammatory assays

- Anticancer assays

Click to download full resolution via product page

Caption: Synthesis of pyrazole derivatives from curcumin.

Fischer Indole Synthesis
2,4-Dichlorophenylhydrazine hydrochloride is a key reactant in the Fischer indole synthesis,

a classic method for preparing indole derivatives.[11][12][13][14][15] The reaction involves the

condensation of the hydrazine with an aldehyde or ketone under acidic conditions, followed by
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a[6][6]-sigmatropic rearrangement to form the indole ring.[11][13][14] Indole scaffolds are

prevalent in many pharmaceuticals, including those targeting kinases.[16][17][18][19]

Diagram 3: Mechanism of the Fischer Indole Synthesis
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Caption: Key steps in the Fischer indole synthesis.

Quality Control Workflow
Ensuring the purity and identity of 2,4-Dichlorophenylhydrazine hydrochloride is crucial for

its use in synthesis. A typical quality control workflow involves a combination of spectroscopic

and chromatographic techniques.
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Diagram 4: Quality Control Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b146563#2-4-dichlorophenylhydrazine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b146563#2-4-dichlorophenylhydrazine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b146563#2-4-dichlorophenylhydrazine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/product/b146563#2-4-dichlorophenylhydrazine-hydrochloride-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

